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Compound of Interest

Methyl 2-(bromomethyl)-5-
Compound Name:
fluorobenzoate

Cat. No.: B144643

CAS Number: 138786-65-9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-(bromomethyl)-5-
fluorobenzoate, a key intermediate in pharmaceutical synthesis. The document details its
chemical and physical properties, safety information, a representative synthesis protocol, and
its significant application in the development of therapeutic agents.

Chemical and Physical Properties

Methyl 2-(bromomethyl)-5-fluorobenzoate is a halogenated aromatic ester. The presence of
the bromomethyl group makes it a reactive building block in organic synthesis, particularly for
the alkylation of various nucleophiles. The fluorine atom can enhance the metabolic stability
and binding affinity of derivative compounds in drug discovery applications.
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Property Value Source(s)
[ChemScene, Cenmed,
CAS Number 138786-65-9 )
ChemicalBook]
Molecular Formula CoHsBrFO2 [ChemScene]
Molecular Weight 247.06 g/mol [ChemScene]
Boiling Point (Predicted) 306.1 £ 37.0 °C at 760 mmHg [ChemicalBook]
Density (Predicted) 1.534 + 0.06 g/cm?3 [ChemicalBook]
Refractive Index (Predicted) 1.542 [MOLBASE]
Flash Point (Predicted) 138.9 °C [MOLBASE]
O=C(0OC)C1=CC(F)=CC=C1C
SMILES B [ChemScene]
r
MWSNENBHAODEGV-
InChl Key [Ambeed.com]

UHFFFAOYSA-N

Safety and Handling

Methyl 2-(bromomethyl)-5-fluorobenzoate is classified as a hazardous substance.

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

GHS Pictograms:

Storage: Store in a cool, dry, and well-ventilated area under an inert atmosphere (nitrogen or
argon) at 2-8°C. [ChemicalBookK]

Experimental Protocols
Synthesis of Methyl 2-(bromomethyl)-5-fluorobenzoate

A common method for the synthesis of Methyl 2-(bromomethyl)-5-fluorobenzoate involves
the radical bromination of the corresponding methyl-substituted precursor, Methyl 5-fluoro-2-
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methylbenzoate.

Reaction Scheme:

NBS, AIBN
CCl4, Reflux

[Methyl 5-ﬂuoro-2-methy1benzoat(; >[Methyl 2-(bromomethyl)-5-f1u0r0benzoata

Primary Amine (R-NH2)
Base, Solvent

[Methyl 2-(bromomethyl)-S-ﬂuorobenzoatg Isoindolinone Core)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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